Cas no 131897-89-7 ((2S,3S)-3-Hydroxy-2-methylpentanoic Acid)

• Product Name: (2S,3S)-3-Hydroxy-2-methylpentanoic Acid
• CAS No: 131897-89-7
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.157682418823
• CID: 2770342

(2S,3S)-3-Hydroxy-2-methylpentanoic Acid Properties

Names and Identifiers

• (2S,3S)-2-Methyl-3-hydroxypentanoic acid

• InChIKey： NVIHALDXJWGLFD-WHFBIAKZSA-N
• Inchi： 1S/C6H12O3/c1-3-5(7)4(2)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
• SMILES： O[C@@H](CC)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 132.078644241 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.078644241 g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5
• Molecular Weight: 132.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids